Cas no 1001907-39-6 (Tert-Butyl 3-(cyclobutylamino)azetidine-1-carboxylate)

Tert-Butyl 3-(cyclobutylamino)azetidine-1-carboxylate structure
1001907-39-6 structure
Product Name:Tert-Butyl 3-(cyclobutylamino)azetidine-1-carboxylate
CAS No:1001907-39-6
MF:C12H22N2O2
MW:226.315283298492
MDL:MFCD13194999
CID:2618680
PubChem ID:53484509
Update Time:2023-08-07

Tert-Butyl 3-(cyclobutylamino)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-(cyclobutylamino)azetidine-1-carboxylate
    • Tert-Butyl 3-(cyclobutylamino)azetidine-1-carboxylate
    • MDL: MFCD13194999
    • Inchi: 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-10(8-14)13-9-5-4-6-9/h9-10,13H,4-8H2,1-3H3
    • InChI Key: WEJZFJAOSPRHNC-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(C1)NC1CCC1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 263
  • Topological Polar Surface Area: 41.6

Experimental Properties

  • Color/Form: NA
  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 311.8±35.0 °C at 760 mmHg

Tert-Butyl 3-(cyclobutylamino)azetidine-1-carboxylate Security Information

Tert-Butyl 3-(cyclobutylamino)azetidine-1-carboxylate Pricemore >>

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